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Compound of Interest

Compound Name: BAY1125976

Cat. No.: B605920

Introduction

BAY1125976 is a potent and selective allosteric inhibitor of AKT1 and AKT2, crucial kinases in
the PIBK/AKT/mTOR signaling pathway.[1][2] This pathway is frequently dysregulated in
cancer, making it a key target for therapeutic intervention.[1][3] Accurate preparation of
BAY1125976 stock solutions is critical for reliable and reproducible experimental results in
preclinical research. These application notes provide a detailed protocol for the preparation,
storage, and handling of BAY1125976 stock solutions for use by researchers, scientists, and
drug development professionals.

Mechanism of Action

BAY1125976 selectively binds to an allosteric pocket formed by the kinase and pleckstrin
homology (PH) domains of AKT1 and AKT2.[3][4] This binding prevents the conformational
changes required for kinase activation and subsequent phosphorylation of downstream targets.
[1] It potently inhibits AKT1 and AKT2 with IC50 values of 5.2 nM and 18 nM, respectively, while
showing significantly less activity against AKT3.[5][6] This allosteric inhibition effectively blocks
the PIBK/AKT/mTOR signaling cascade, leading to reduced cell proliferation and induction of
apoptosis in cancer cells with an activated AKT pathway.[2][7]

Quantitative Data Summary

For ease of reference, the key quantitative data for BAY1125976 is summarized in the table
below.
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Property Value Reference
Molecular Weight 383.45 g/mol [415]

CAS Number 1402608-02-9 [4][5]
Chemical Formula C23H21N50 [4]
Recommended Solvent Dimethyl sulfoxide (DMSO) [518]

o 5 mg/mL to 25 mg/mL
Solubility in DMSO o ) [819]
(Sonication may be required)

Recommended Stock )
) 10 mM in DMSO [10]
Concentration

Storage of Solid Compound -20°C for up to 3 years [11]

] -80°C for up to 2 years; -20°C
Storage of Stock Solution [6]119]
for up to 1 year

Experimental Protocol: Preparation of 10 mM
BAY1125976 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of BAY1125976 in DMSO.
Materials:

e« BAY1125976 powder

e Anhydrous or high-purity dimethyl sulfoxide (DMSO)

e Microcentrifuge tubes or amber glass vials

o Calibrated analytical balance

» Pipettes and sterile, filtered pipette tips

o \ortex mixer
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e (Optional) Sonicator
Procedure:

o Pre-weighing Preparation: Before opening, allow the vial of BAY1125976 powder to
equilibrate to room temperature for at least 15-20 minutes. This prevents condensation of
moisture onto the compound.

e Weighing of BAY1125976: Carefully weigh the desired amount of BAY1125976 powder
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 3.83 mg of BAY1125976.

o Calculation:
» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 383.45 g/mol x 1000 mg/g = 3.83 mg

e Solvent Addition: Add the calculated volume of DMSO to the vial containing the weighed
BAY1125976. To prepare 1 mL of a 10 mM solution, add 1 mL of DMSO.

» Dissolution: Tightly cap the vial and vortex thoroughly until the compound is completely
dissolved. If necessary, brief sonication can be used to aid dissolution.[8] Visually inspect the
solution to ensure there are no visible particles.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in microcentrifuge tubes.[6]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-
term storage (up to 2 years).[6][9] When needed, thaw a single aliquot for use.

Safety Precautions:

 BAY1125976 is a potent bioactive compound. Handle with care, using appropriate personal
protective equipment (PPE), including gloves, a lab coat, and safety glasses.

o Work in a well-ventilated area or a chemical fume hood.
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+ Refer to the Safety Data Sheet (SDS) for comprehensive safety information.

Visualizations

Below are diagrams illustrating the signaling pathway of AKT and the experimental workflow for
preparing the BAY1125976 stock solution.
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Click to download full resolution via product page

Caption: The PI3K/AKT signaling pathway and the inhibitory action of BAY1125976.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for BAY1125976 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605920#how-to-prepare-bay1125976-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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